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Compound of Interest

Compound Name: MK-571-d6 (sodium)

Cat. No.: B12415098

Get Quote

Introduction: The Significance of Deuterated MK-571
in Research
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene 1 (CysLT1) receptor,

playing a crucial role in studying inflammatory pathways.[1] Leukotrienes are inflammatory

mediators derived from arachidonic acid, and their signaling through the CysLT1 receptor is

implicated in conditions such as asthma and allergic rhinitis.[2] MK-571 is also recognized as

an inhibitor of the multidrug resistance-associated protein 1 (MRP1), making it a valuable tool

in cancer research and pharmacology to investigate drug efflux mechanisms.[3]

The deuterated form, MK-571-d6 sodium salt, offers a stable isotopic label for use in

pharmacokinetic and metabolic studies. The replacement of hydrogen with deuterium atoms

provides a distinct mass signature for detection by mass spectrometry, allowing researchers to

trace the fate of the compound in complex biological systems with high precision.[4] The C-D

bond is stronger than the C-H bond, which can lead to a kinetic isotope effect, potentially

slowing the rate of metabolism at the deuterated sites and altering the pharmacokinetic profile

of the drug.[5] This makes MK-571-d6 an invaluable internal standard for quantitative

bioanalysis and for elucidating the metabolic pathways of MK-571.[6]
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These application notes provide a comprehensive guide to the proper handling, storage, and

use of MK-571-d6 sodium solutions to ensure experimental integrity and reproducibility.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of MK-571-d6 sodium salt is

fundamental to its correct handling and storage. While specific data for the deuterated analog

is not extensively published, the properties can be largely inferred from its non-deuterated

counterpart, MK-571 sodium salt.

Property Value Source

Chemical Formula C₂₆H₂₀D₆ClN₂NaO₃S₂ Inferred from MK-571

Molecular Weight ~543.1 g/mol Inferred from MK-571

Appearance White to beige powder

Solubility

- Water: 20 mg/mL- DMSO: 10

mg/mL- Ethanol: 1 mg/mL-

DMF: 10 mg/mL

[1]

Storage (Solid)
-20°C, desiccated, protected

from light
[7]

Storage (Solution)
-20°C (up to 1 month) or -80°C

(up to 1 year)
[3][8]

Core Principles for Handling Deuterated
Compounds
The primary consideration when working with deuterated compounds is to prevent isotopic

dilution through hydrogen-deuterium (H-D) exchange. This requires meticulous attention to

excluding atmospheric moisture and protic solvents.

Workflow for handling solid MK-571-d6 to prevent isotopic dilution.

Protocol for Preparation of Stock Solutions
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This protocol outlines the steps for preparing a stock solution of MK-571-d6 sodium salt. The

choice of solvent will depend on the experimental application. For long-term storage, dimethyl

sulfoxide (DMSO) is a common choice.

Materials:

MK-571-d6 sodium salt (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber glass vial with a PTFE-lined septum cap

Oven-dried glassware (e.g., volumetric flasks, if intermediate dilutions are needed)

Dry, sterile syringe and needles

Inert gas source (e.g., nitrogen or argon)

Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the vial of MK-571-d6 sodium salt

to equilibrate to room temperature before opening to prevent condensation of atmospheric

moisture.

Weighing the Compound: Tare a sterile, amber glass vial on an analytical balance. Carefully

transfer the desired amount of MK-571-d6 sodium salt powder to the vial. Record the exact

weight.

Solvent Addition: Using a dry syringe, add the calculated volume of anhydrous DMSO to the

vial to achieve the desired stock solution concentration (e.g., 10 mM).

Dissolution: Cap the vial and gently vortex or sonicate until the solid is completely dissolved.

The solution should be clear.

Inert Gas Purging: To minimize exposure to air and moisture, carefully pierce the septum

with a needle connected to an inert gas line and another needle to act as a vent. Gently

purge the headspace of the vial with the inert gas for 1-2 minutes.
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Sealing and Labeling: Remove the needles and securely seal the vial. Label the vial clearly

with the compound name, concentration, solvent, date of preparation, and storage

conditions.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 1 year).[3][8]

Storage and Stability of Solutions
The stability of MK-571-d6 sodium solutions is critical for obtaining reliable and reproducible

experimental results.

Storage Conditions

Solution Stability

-20°C

Short-term (≤ 1 month)

Protect from moisture
(use desiccated storage for solid)

-80°C

Long-term (≤ 1 year)

Aliquot to avoid
freeze-thaw cycles

Protect from light
(use amber vials)

Click to download full resolution via product page

Key considerations for the storage of MK-571-d6 sodium solutions.

Key Recommendations:

Avoid Repeated Freeze-Thaw Cycles: Aliquot the stock solution into smaller, single-use

volumes to prevent degradation that can occur with repeated temperature changes.

Protect from Light: MK-571 is a light-sensitive compound. Always store solutions in amber

vials or vials wrapped in aluminum foil.[9]
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Prevent Moisture Contamination: For the solid compound, store in a desiccator. For

solutions, ensure vials are tightly sealed. Moisture can lead to hydrolysis and isotopic

exchange.[6]

Safety and Handling Precautions
As a powdered chemical, MK-571-d6 sodium salt requires careful handling to avoid inhalation

and skin contact.[10] While a specific Safety Data Sheet (SDS) for the deuterated form is not

readily available, the precautions for the non-deuterated MK-571 sodium salt should be

followed as a minimum standard.[11]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[12]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[12]

Respiratory Protection: For handling larger quantities of powder or when there is a risk of

aerosolization, a respirator may be necessary. Work in a well-ventilated area, preferably a

chemical fume hood.[13]

Protective Clothing: Wear a lab coat to protect from skin contact.[12]

Handling Practices:

Designated Area: Weigh and prepare solutions in a designated area to prevent cross-

contamination.[14]

Spill Management: In case of a spill, avoid creating dust. Gently cover the spill with an

absorbent material and decontaminate the area according to your institution's safety

protocols.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations.

Conclusion
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The proper handling and storage of MK-571-d6 sodium solutions are paramount to the success

of research applications that rely on this valuable isotopic standard. By adhering to the

protocols and guidelines outlined in these application notes, researchers can ensure the

integrity and stability of their solutions, leading to accurate and reproducible data in their

investigations of leukotriene signaling and multidrug resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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